Cas no 2229412-73-9 (3-(2-methyl-3,5-dinitrophenyl)propan-1-ol)

• Product Name: 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol
• CAS No: 2229412-73-9
• MF: C₁₀H₁₂N₂O₅
• MW: 240.212682723999
• CID: 6024190
• PubChem ID: 165669970
• Update Time: 2025-11-07

3-(2-methyl-3,5-dinitrophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol
• EN300-1796318
• 2229412-73-9

• Inchi： 1S/C10H12N2O5/c1-7-8(3-2-4-13)5-9(11(14)15)6-10(7)12(16)17/h5-6,13H,2-4H2,1H3
• InChI Key： HJIZUSIUVCKWSW-UHFFFAOYSA-N
• SMILES： OCCCC1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 240.07462149g/mol
• Monoisotopic Mass: 240.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 112Ų

Additional information on 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol

Professional Introduction to 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol (CAS No. 2229412-73-9)

3-(2-methyl-3,5-dinitrophenyl)propan-1-ol is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 2229412-73-9), is characterized by its complex molecular structure, which includes a propan-1-ol side chain attached to a 2-methyl-3,5-dinitrophenyl group. The presence of multiple nitro groups and a methyl substituent makes this molecule of particular interest for its potential applications in various scientific domains.

The molecular structure of 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol contributes to its unique chemical properties, which are essential for understanding its behavior in different environments. The nitro groups introduce strong electron-withdrawing effects, influencing the compound's reactivity and interaction with other molecules. Meanwhile, the methyl group on the phenyl ring adds another layer of complexity, affecting the overall electronic distribution and steric hindrance within the molecule.

In recent years, research into this compound has been driven by its potential applications in pharmaceutical development. The propan-1-ol moiety serves as a versatile functional group that can be modified or incorporated into larger molecular frameworks to create new drug candidates. Studies have explored its utility in synthesizing intermediates for various therapeutic agents, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol is its role in catalytic processes. The nitro-substituted aromatic ring can act as a ligand in transition metal catalysis, facilitating reactions such as cross-coupling and oxidation processes. These reactions are crucial for constructing complex molecular architectures, which are often required in the synthesis of advanced pharmaceuticals.

Recent advancements in computational chemistry have allowed researchers to predict the reactivity and stability of this compound with high accuracy. Molecular modeling studies have revealed that the electron-deficient nature of the nitro groups enhances its ability to participate in electrophilic aromatic substitution reactions. This property makes it a valuable building block for designing molecules with specific biological activities.

The pharmaceutical industry has been particularly interested in exploring the potential of 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol as a precursor for drug development. Its structural features suggest that it could be incorporated into molecules targeting enzymes involved in metabolic pathways relevant to diseases such as cancer and diabetes. Preliminary experiments have shown promising results in modifying its structure to enhance binding affinity and reduce toxicity.

Another area where this compound shows promise is in material science. The combination of aromatic and aliphatic moieties makes it suitable for developing novel polymers and coatings with enhanced mechanical and thermal properties. Researchers are investigating its incorporation into polymer matrices to improve material durability and functionality.

The synthesis of 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as flow chemistry and microwave-assisted synthesis, have been employed to optimize yield and purity. These methods not only improve efficiency but also reduce waste, aligning with modern green chemistry principles.

Environmental considerations have also driven research into more sustainable methods for producing this compound. Efforts are underway to develop catalytic processes that minimize the use of hazardous reagents and solvents. Such innovations are critical for ensuring that the production of specialized chemicals like 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol is both efficient and environmentally responsible.

The future prospects for 3-(2-methyl-3,5-dinitrophenyl)propan-1-ol are vast, with ongoing research uncovering new applications across multiple disciplines. As our understanding of its properties continues to grow, so too will its utility in pharmaceuticals, materials science, and beyond. The compound's unique structural features make it a valuable asset in the chemical toolbox, offering opportunities for innovation and discovery.